Cas no 74642-79-8 (alpha-Santalen-12-oic acid)
alpha-Santalen-12-oic acid Chemical and Physical Properties
Names and Identifiers
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- alpha-Santalen-12-oic acid
- a-Santal-10-en-12-oic acid
- SMR000440693
- MLSMR
- alpha-Santalene-12-oic acid
- (+)-alpha-santalenoic acid
- MLS000863571
- (E)-alpha-santalenoic acid
- DTXSID001125184
- (E)-5-[(1R,3R,6S)-2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl]-2-methylpent-2-enoic acid
- alpha-santalenoic acid
- 74642-79-8
- CHEBI:131503
- (2E)-5-[(1R,2S,3R,4S,6R)-2,3-dimethyltricyclo[2.2.1.0(2,6)]heptan-3-yl]-2-methylpent-2-enoic acid
- (2E)-5-[(1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]hept-3-yl]-2-methyl-2-pentenoic acid
- 2-Pentenoic acid, 5-[(1R,3R,6S)-2,3-dimethyltricyclo[2.2.1.02,6]hept-3-yl]-2-methyl-, (2E)-
-
- Inchi: 1S/C15H22O2/c1-9(13(16)17)5-4-6-14(2)10-7-11-12(8-10)15(11,14)3/h5,10-12H,4,6-8H2,1-3H3,(H,16,17)/b9-5+/t10?,11-,12+,14-,15?/m1/s1
- InChI Key: NZSCHTYUGUVLHG-YZHDLEJUSA-N
- SMILES: OC(/C(/C)=C/CC[C@]1(C)C2C[C@H]3[C@@H](C2)C31C)=O
Computed Properties
- Exact Mass: 234.161979940g/mol
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.251
- Topological Polar Surface Area: 37.3Ų
alpha-Santalen-12-oic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00184-1MG |
α-Santal-10-en-12-oic acid |
74642-79-8 | ≥95% (LC/MS-ELSD) | 1MG |
¥3971.07 | 2022-02-22 |
alpha-Santalen-12-oic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on alpha-Santalen-12-oic acid
Introduction to Alpha-Santalen-12-oic Acid (CAS No. 74642-79-8)
Alpha-Santalen-12-oic acid, with the chemical formula C₂₁H₁₆O₃, is a naturally occurring triterpenoid carboxylic acid that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 74642-79-8, belongs to the santalen family, which is known for its diverse biological activities. The structural complexity and functional groups present in alpha-santalen-12-oic acid make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The chemical structure of alpha-santalen-12-oic acid features a tetracyclic framework composed of three aromatic rings fused together, with a carboxylic acid group at the 12-position. This arrangement contributes to its stability and reactivity, enabling various chemical modifications that can enhance its pharmacological properties. The presence of multiple hydroxyl and carbonyl groups also suggests potential interactions with biological targets, making it an attractive molecule for medicinal chemistry.
Recent studies have highlighted the therapeutic potential of alpha-santalen-12-oic acid in several areas of medical research. One of the most compelling aspects of this compound is its demonstrated ability to modulate inflammatory pathways. In preclinical studies, alpha-santalen-12-oic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The exact mechanism by which it exerts this effect remains under investigation, but preliminary findings indicate that it may interact with nuclear factor kappa B (NF-κB) signaling pathways.
In addition to its anti-inflammatory properties, alpha-santalen-12-oic acid has shown promise in cancer research. Several studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast, prostate, and colon cancer. The compound appears to disrupt mitochondrial function and activate caspase-dependent pathways, leading to programmed cell death. These findings have prompted researchers to explore alpha-santalen-12-oic acid as a potential chemotherapeutic agent or adjunct therapy in combination with existing treatments.
The antimicrobial activity of alpha-santalen-12-oic acid is another area of interest. Research has revealed that this compound exhibits inhibitory effects against a range of bacteria, fungi, and even some viruses. Its mode of action likely involves disrupting microbial cell membranes or interfering with essential metabolic processes. This broad-spectrum activity makes alpha-santalen-12-oic acid a valuable candidate for developing novel antimicrobial agents to combat drug-resistant pathogens.
From a synthetic chemistry perspective, alpha-santalen-12-oic acid presents an intriguing challenge due to its complex structure. Researchers have developed various synthetic routes to access this molecule, leveraging both classical organic transformations and modern biocatalytic methods. These efforts not only contribute to the availability of pure alpha-santalen-12-oic acid for research purposes but also advance the field of total synthesis and natural product chemistry.
The pharmacokinetic profile of alpha-santalen-12-oic acid is another critical aspect that influences its potential as a therapeutic agent. Studies have indicated that it exhibits moderate solubility in water and lipids, suggesting good bioavailability when administered orally or intravenously. However, further research is needed to optimize its delivery system and minimize any potential side effects. Pharmacokinetic modeling has helped researchers understand how different factors affect the absorption, distribution, metabolism, and excretion (ADME) properties of this compound.
The future direction of research on alpha-santalen-12-oic acid is likely to focus on elucidating its precise molecular mechanisms and exploring novel applications. Advances in techniques such as high-throughput screening and structure-based drug design will accelerate the discovery of derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical practice.
In conclusion, alpha-santalen-12-oic acid (CAS No. 74642-79-8) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its unique chemical structure and biological activities make it a compelling subject for further investigation. As research continues to uncover new insights into its properties and applications, alpha-santalen-12-oic acid holds promise as a valuable addition to the pharmaceutical arsenal.
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